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Compound of Interest

Compound Name: Ethyl lactate

Cat. No.: B156580 Get Quote

Essential Safety and Handling Guide for Ethyl
Lactate
This guide provides immediate safety, operational, and disposal protocols for the handling of

Ethyl lactate in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant use of this chemical.

Immediate Safety Information
Ethyl lactate is a flammable liquid and vapor that can cause serious eye damage and

respiratory irritation.[1][2][3] It is crucial to handle it in a well-ventilated area and away from any

sources of ignition.[2][4] In case of exposure, immediate action is necessary. For eye contact,

rinse cautiously with water for several minutes.[1][5] If inhaled, move the person to fresh air.[2]

[5]

Chemical and Physical Properties
The following table summarizes key quantitative data for Ethyl lactate.
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Property Value

Flash Point 46 °C / 114.8 °F[5]

Autoignition Temp. 400 °C / 752 °F[5]

Vapor Pressure 2 mmHg @ 20 °C[5]

Vapor Density 4.1 (Air = 1)[5]

Specific Gravity 1.034[5]

Flammability Limits Upper: 11.4%[5]

Oral Toxicity (LD50) 8,200 mg/kg (Rat)[3]

Dermal Toxicity (LD50) > 5,000 mg/kg (Rabbit)[3]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure risks. The following

equipment is mandatory when handling Ethyl lactate:

Eye and Face Protection: Always wear chemical safety goggles that comply with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5] A

face shield should be used when there is a significant risk of splashing.

Skin Protection:

Gloves: Wear solvent-resistant gloves.[4] Nitrile rubber gloves with a minimum thickness

of 0.3mm are recommended.[6] Always inspect gloves before use and use proper removal

techniques to avoid skin contact.[3]

Lab Coat/Clothing: A flame-retardant lab coat or a complete chemical-resistant suit should

be worn to prevent skin contact.[3][5]

Respiratory Protection:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation of vapors.[2][4]
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If ventilation is inadequate or exposure limits are exceeded, use a NIOSH/MSHA-

approved respirator.[5] For potential overexposure, a supplied-air respirator with a full

facepiece is recommended.[4]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Precaution:

Before handling, ensure you are trained on the proper storage and handling of Ethyl lactate.
[4]
Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[5]
Work in a well-ventilated area, such as a chemical fume hood.[4]
Remove all potential ignition sources from the handling area, including open flames, sparks,
and hot surfaces.[1][4][7] Prohibit smoking in the area.[1][8]
Use explosion-proof electrical, ventilating, and lighting equipment.[1][5]
Ground and bond all containers and receiving equipment to prevent static discharge.[1][9]
[10]

2. Handling the Chemical:

Wear the appropriate PPE as detailed above.[3][5]
When transferring liquids, use spark-free tools.[8]
Avoid breathing vapors or mist.[3][5]
Avoid contact with skin and eyes.[3][6]
Keep the container tightly closed when not in use.[1][4][8]

3. In Case of a Spill:

Evacuate all non-essential personnel from the area.[4]
Remove all sources of ignition immediately.[4][7]
Increase ventilation in the affected area.[4]
Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, dry sand, or earth.[4][8]
Collect the absorbed material using spark-free tools and place it into a sealed, labeled
container for disposal.[4][8]
Do not allow the spill to enter drains or waterways.[3][6]
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Disposal Plan
1. Waste Collection:

All waste materials, including unused Ethyl lactate and contaminated absorbents, must be
considered hazardous waste.[4]
Collect waste in a properly labeled, sealed container. Do not mix with other waste.[10]

2. Disposal Procedure:

Dispose of the waste through an approved waste disposal plant or a licensed disposal
company.[3][5]
Methods such as incineration in a chemical incinerator equipped with an afterburner and
scrubber are appropriate.[2][3]
Contaminated packaging should be disposed of in the same manner as the unused product.
[3]
Always follow local, regional, and national regulations for hazardous waste disposal.[10]

Visual Workflow for Handling Ethyl Lactate
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Caption: Workflow for the safe handling of Ethyl lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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